BENGHE Validation & Comparative

Check Availability & Pricing

Performance Showdown: A Comparative
Analysis of Disperse Blue 60 from Various
Suppliers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Blue 60

Cat. No.: B15554470

For researchers and scientists in the textile, polymer, and material science fields, the selection
of high-performance dyes is paramount to achieving desired product quality and durability. This
guide provides an objective comparison of Disperse Blue 60 (C.l. 61104; CAS No. 12217-80-
0), a widely used anthraquinone dye for polyester and other synthetic fibers, from three
representative suppliers.

This analysis focuses on key performance indicators, including physical properties,
colorfastness, and application suitability. All data is summarized from publicly available
technical information and presented to facilitate a direct comparison. Detailed experimental
protocols for the key performance tests are also provided.

Executive Summary of Performance

Disperse Blue 60 is a brilliant turquoise blue dye known for its excellent light and sublimation
fastness, making it suitable for applications such as sportswear and automotive textiles.[1]
While the core characteristics of the dye remain consistent, variations in performance can be
observed among different suppliers due to differences in manufacturing processes, purification,
and formulation. The following tables summarize the key performance metrics for Disperse
Blue 60 from three representative suppliers.

Table 1: Physical and General Properties
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Property Supplier A Supplier B Supplier C

Appearance Blue Powder/Granule Blue Granules Blue Powder
Brilliant Turquoise ) .

Shade Greenish-Blue Brilliant Blue
Blue

Strength 200% 230% 200%

Recommended pH 3-5 4-5 3-55

Solubility

Soluble in Acetone

Slightly soluble in

Soluble in Acetone, )
Ethanol, Soluble in

DMF
Acetone

Table 2: Colorfastness Properties (on Polyester)

Supplier A Supplier B Supplier C
Fastness Test ISO Method ) . .
Rating Rating Rating
Light Fastness ISO 105-B02 7 6-7 7
Washing
ISO 105-C06 4-5 4-5 4-5
Fastness
Sublimation
ISO 105-P01 4-5 4-5 4-5
Fastness
Rubbing
1ISO 105-X12 4-5 4 4-5
Fastness (Dry)
Rubbing
ISO 105-X12 4 4 4
Fastness (Wet)
Perspiration
ISO 105-E04 5 4-5 5

Fastness

Note: Fastness is rated on a scale of 1 to 5 for washing, sublimation, rubbing, and perspiration

(5 being excellent), and on a scale of 1 to 8 for light fastness (8 being excellent).

Experimental Protocols
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Detailed methodologies for the key performance tests cited in this guide are outlined below.

These protocols are based on internationally recognized standards from the International

Organization for Standardization (ISO) and the American Association of Textile Chemists and
Colorists (AATCC).

Light Fastness Testing

The light fastness of the dyed polyester fabric is determined according to ISO 105-B02. This

method evaluates the resistance of the color to the action of an artificial light source that

simulates natural daylight.

Sample Preparation

Blue Wool Standards (1-8)

[

Exposure

Evaluation

[

Dyed Fabric Specimen

Expose in Xenon Arc Lamp Apparatus

Visually Compare Fading of Specimen to Blue Wool Standards P Assign Numerical Rating (1-8)

Washing Fasthess Testing

Click to download full resolution via product page

Workflow for ISO 105-B02 Light Fastness Test.

The resistance of the dye to domestic and commercial laundering is assessed using the 1ISO

105-C06 standard. This test simulates the color loss and staining of adjacent fabrics during

washing.

Sample Preparation

‘Washing Process
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Click to download full resolution via product page
Workflow for ISO 105-C06 Washing Fastness Test.

Sublimation Fastness Testing

Sublimation fastness, which is critical for fabrics that will be ironed or stored at elevated
temperatures, is tested according to ISO 105-P01. This method assesses the transfer of color

from the fabric to an adjacent undyed fabric under the action of heat.

Start: Prepare Composite Specimen (Dyed Fabric + Undyed Fabric)

Place in Heat Press at Specified Temperature and Pressure (e.g., 180°C for 30s)

A

Remove and Cool

A

Separate Dyed and Undyed Fabrics

Evaluate Color Change (Specimen) and Staining (Undyed Fabric) with Grey Scales

End: Assign Rating (1-5)

Click to download full resolution via product page
Workflow for ISO 105-P01 Sublimation Fastness Test.

Discussion of Performance Comparison
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The data indicates that while all three suppliers provide a high-quality Disperse Blue 60, there
are subtle differences.

» Strength and Shade: Supplier B offers a higher strength product (230%), which could be
more economical in certain dyeing applications. The shade also varies slightly, with Supplier
B providing a more greenish-blue hue.

o Fastness Properties: All suppliers demonstrate excellent light and sublimation fastness,
which are key characteristics of Disperse Blue 60.[1] The ratings for washing and
perspiration fastness are also consistently high across the board. Minor variations are seen
in the rubbing fastness, which could be a factor in applications where the final product is
subject to high abrasion.

Conclusion

The choice of supplier for Disperse Blue 60 may depend on the specific requirements of the
end-use application. For applications demanding the highest light fastness, products from
Supplier A or C would be excellent choices. If dye strength and cost-effectiveness are the
primary drivers, Supplier B's product may be more suitable. It is recommended that
researchers and manufacturers conduct their own in-house testing on samples from various
suppliers to determine the best fit for their specific processes and performance requirements.
This guide serves as a starting point for such an evaluation, providing a framework for
comparison and standardized testing protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15554470#performance-comparison-of-disperse-
blue-60-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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